Cas no 919119-63-4 (1H-Indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• CAS No: 919119-63-4
• MF: C₁₇H₂₁BClNO₄
• MW: 349.616944074631
• CID: 765535
• PubChem ID: 24960597
• Update Time: 2025-06-09

1H-Indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• ETHYL 5-CHLORO-7 (4,4,5,5-TETRAMETHYL-1,3,2-DIOXABORYL) INDOLE-2-CARBOXYLATE
• ethyl 5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate
• DTXSID50648077
• CS-0167504
• 919119-63-4

• Inchi： 1S/C17H21BClNO4/c1-6-22-15(21)13-8-10-7-11(19)9-12(14(10)20-13)18-23-16(2,3)17(4,5)24-18/h7-9,20H,6H2,1-5H3
• InChI Key： MLTVPKPOILUTAP-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=C(C(=O)OCC)NC2=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 349.1252160g/mol
• Monoisotopic Mass: 349.1252160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Additional information on 1H-Indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester

1H-Indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester

The compound with CAS No. 919119-63-4, known as 1H-indole-2-carboxylic acid,5-chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its indole core structure, which serves as a versatile scaffold for various functional groups. The presence of the chloro substituent at the 5-position and the dioxaborolane group at the 7-position introduces unique electronic and steric properties to the molecule. Additionally, the ethyl ester functionality at the 2-position further enhances its reactivity and applicability in synthetic chemistry.

Recent advancements in organometallic chemistry have highlighted the importance of such compounds in constructing complex molecular architectures. The dioxaborolane group is particularly valuable due to its ability to participate in boron-based coupling reactions, such as the Suzuki-Miyaura cross-coupling reaction. This makes 1H-indole-2-carboxylic acid derivatives highly desirable intermediates in the synthesis of biologically active molecules and advanced materials. For instance, researchers have utilized this compound to synthesize novel heterocyclic frameworks that exhibit promising pharmacological activities.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the indole skeleton. Key steps include the introduction of substituents at specific positions on the indole ring and subsequent functionalization to install the dioxaborolane and ethyl ester groups. The use of transition metal catalysts and precise control over reaction conditions are critical to achieving high yields and maintaining structural integrity during these transformations.

From an applications standpoint, this compound has found utility in various areas of chemical research. Its role as a building block in medicinal chemistry has been particularly noteworthy. For example, studies have demonstrated that derivatives of this compound can modulate key biological pathways associated with neurodegenerative diseases and cancer. The chloro substituent plays a crucial role in tuning the molecule's pharmacokinetic properties, while the dioxaborolane group facilitates further functionalization to optimize bioavailability.

In addition to its role in drug discovery, this compound has also been explored for its potential in materials science. The indole core's inherent aromaticity and conjugation make it an attractive candidate for constructing π-conjugated systems with applications in optoelectronics and photovoltaics. Researchers have investigated how variations in substituents influence electronic properties such as conductivity and photoluminescence efficiency.

Recent studies have also focused on leveraging computational chemistry techniques to predict and optimize the properties of this compound. By employing density functional theory (DFT) calculations and molecular dynamics simulations, scientists have gained deeper insights into its electronic structure and stability under various conditions. These computational approaches have significantly accelerated the development of novel applications for this compound.

In conclusion, 1H-indole-2-carboxylic acid derivatives, including CAS No. 919119-63-4, represent a class of compounds with immense potential across multiple disciplines. Their unique structural features make them invaluable tools for advancing both fundamental research and applied technologies. As ongoing research continues to uncover new possibilities for their use, it is clear that these compounds will remain at the forefront of chemical innovation for years to come.